3-Methylphenyl 2-ethoxybenzoate

• Molecular Formula: C16H16O3
• Molecular Weight: 256.3 g/mol
• IUPAC Name: (3-methylphenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C16H16O3/c1-3-18-15-10-5-4-9-14(15)16(17)19-13-8-6-7-12(2)11-13/h4-11H,3H2,1-2H3
• InChI Key: DZSOYIFSXKUGED-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)OC2=CC=CC(=C2)C

Description

3-Methylphenyl 2-ethoxybenzoate is an aromatic ester characterized by a benzoate backbone substituted with a 2-ethoxy group and a 3-methylphenyl ester moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Methylphenyl 2-ethoxybenzoate with structurally or functionally related benzoate esters, sulfonylurea herbicides, and other derivatives. Key differences in substituents, applications, and properties are highlighted.

Structural Analogs and Their Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
3-Methylphenyl 2-ethoxybenzoate	Not explicitly provided	C₁₆H₁₆O₃ (inferred)	~268.3 (estimated)	2-ethoxy, 3-methylphenyl	Likely intermediate or specialty chemical
Phenyl benzoate	93-99-2	C₁₃H₁₀O₂	198.22	Unsubstituted phenyl	Plasticizer, fragrance component
Methyl 3-methoxybenzoate	5368-81-0	C₉H₁₀O₃	166.18	3-methoxy, methyl ester	Synthetic intermediate
2-Ethoxy-4-formylphenyl 3-methylbenzoate	443647-58-3	C₁₇H₁₆O₄	284.31	4-formyl, 2-ethoxy, 3-methyl	Specialty chemical (structural analog)
Methyl 3-(trichloromethyl)benzoate	93805-37-9	C₁₀H₉Cl₃O₂	283.54	Trichloromethyl, methyl ester	Agrochemical intermediate

Key Observations:

• The 3-methylphenyl group may increase lipophilicity relative to methyl-substituted analogs (e.g., Methyl 3-methoxybenzoate) .